Cas no 10252-68-3 (4-(2-Methylpropyl)sulfamoylbenzoic Acid)
10252-68-3 structure
Product Name:4-(2-Methylpropyl)sulfamoylbenzoic Acid
CAS No:10252-68-3
MF:C11H15NO4S
MW:257.30610203743
CID:118469
PubChem ID:611819
Update Time:2025-04-18
4-(2-Methylpropyl)sulfamoylbenzoic Acid Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,4-[[(2-methylpropyl)amino]sulfonyl]-
- 4-(2-methylpropylsulfamoyl)benzoic acid
- 4-[(isobutylamino)sulfonyl]benzoic acid
- 4-Isobutylsulfamoyl-benzoesaeure
- 4-isobutylsulfamoyl-benzoic acid
- AC1LD4A0
- AC1Q1PQC
- AG-D-11744
- CTK4A1171
- p-(Isobutylsulfamoyl)benzoic acid
- p-Isobutylsulfamoylbenzoic acid
- 4-(N-Isobutylsulfamoyl)benzoic acid
- AKOS000123165
- EN300-36037
- J-000714
- VKGRSBHIZXZUIB-UHFFFAOYSA-N
- Z53039552
- 4-[(2-methylpropyl)sulfamoyl]benzoic acid
- SCHEMBL13380208
- DTXSID80346397
- 4-(N-Isobutylsulfamoyl)benzoicacid
- 4-[(Isobutylamino)sulfonyl]benzoic acid #
- 10252-68-3
- SB81998
- Benzoic acid, 4-[[(2-methylpropyl)amino]sulfonyl]-
- G20275
- 4-(2-Methylpropyl)sulfamoylbenzoic Acid
-
- MDL: MFCD04035129
- Inchi: 1S/C11H15NO4S/c1-8(2)7-12-17(15,16)10-5-3-9(4-6-10)11(13)14/h3-6,8,12H,7H2,1-2H3,(H,13,14)
- InChI Key: VKGRSBHIZXZUIB-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C(=O)O)=CC=1)(NCC(C)C)(=O)=O
Computed Properties
- Exact Mass: 257.07225
- Monoisotopic Mass: 257.07217913g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 350
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 91.8Ų
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Melting Point: 238-240 °CEnamineEN300-36037
- Boiling Point: 422.4±47.0 °C at 760 mmHg
- Flash Point: 209.2±29.3 °C
- PSA: 83.47
- LogP: 2.79080
- Vapor Pressure: 0.0±1.1 mmHg at 25°C
4-(2-Methylpropyl)sulfamoylbenzoic Acid Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-(2-Methylpropyl)sulfamoylbenzoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M324193-25mg |
4-[(2-Methylpropyl)sulfamoyl]benzoic Acid |
10252-68-3 | 25mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M324193-50mg |
4-[(2-Methylpropyl)sulfamoyl]benzoic Acid |
10252-68-3 | 50mg |
$ 70.00 | 2022-06-04 | ||
| TRC | M324193-250mg |
4-[(2-Methylpropyl)sulfamoyl]benzoic Acid |
10252-68-3 | 250mg |
$ 275.00 | 2022-06-04 | ||
| Enamine | EN300-36037-0.05g |
4-[(2-methylpropyl)sulfamoyl]benzoic acid |
10252-68-3 | 95.0% | 0.05g |
$53.0 | 2025-03-21 | |
| Enamine | EN300-36037-0.1g |
4-[(2-methylpropyl)sulfamoyl]benzoic acid |
10252-68-3 | 95.0% | 0.1g |
$83.0 | 2025-03-21 | |
| Enamine | EN300-36037-0.25g |
4-[(2-methylpropyl)sulfamoyl]benzoic acid |
10252-68-3 | 95.0% | 0.25g |
$116.0 | 2025-03-21 | |
| Enamine | EN300-36037-0.5g |
4-[(2-methylpropyl)sulfamoyl]benzoic acid |
10252-68-3 | 95.0% | 0.5g |
$218.0 | 2025-03-21 | |
| Enamine | EN300-36037-1.0g |
4-[(2-methylpropyl)sulfamoyl]benzoic acid |
10252-68-3 | 95.0% | 1.0g |
$314.0 | 2025-03-21 | |
| Enamine | EN300-36037-2.5g |
4-[(2-methylpropyl)sulfamoyl]benzoic acid |
10252-68-3 | 95.0% | 2.5g |
$614.0 | 2025-03-21 | |
| Enamine | EN300-36037-5.0g |
4-[(2-methylpropyl)sulfamoyl]benzoic acid |
10252-68-3 | 95.0% | 5.0g |
$908.0 | 2025-03-21 |
4-(2-Methylpropyl)sulfamoylbenzoic Acid Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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